Cas no 1353972-51-6 (4-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride)

• Product Name: 4-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride
• CAS No: 1353972-51-6
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 2091359
• PubChem ID: 66569657
• Update Time: 2025-10-22

4-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride
• AKOS024464281
• 1353972-51-6
• G63431
• 4-(Piperidin-4-ylaminomethyl)-benzonitrile hydrochloride
• 4-[(piperidin-4-ylamino)methyl]benzonitrile;hydrochloride
• DB-241440
• 4-[(PIPERIDIN-4-YLAMINO)METHYL]BENZONITRILE HYDROCHLORIDE
• 4-((Piperidin-4-ylamino)methyl)benzonitrilehydrochloride
• SB43457
• 4-{[(piperidin-4-yl)amino]methyl}benzonitrile hydrochloride

• MDL： MFCD21098496
• Inchi： 1S/C13H17N3.ClH/c14-9-11-1-3-12(4-2-11)10-16-13-5-7-15-8-6-13;/h1-4,13,15-16H,5-8,10H2;1H
• InChI Key： OQTMMVAPZPZBNF-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC1)NCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 251.1189253g/mol
• Monoisotopic Mass: 251.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride

4-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride: A Comprehensive Overview

4-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride (CAS No. 1353972-51-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 4-(piperidin-4-ylaminomethyl)benzonitrile hydrochloride, has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a benzonitrile core with a piperidine ring attached via an amino group, which introduces both structural complexity and functional diversity.

Recent advancements in chemical synthesis have enabled the efficient production of 4-(piperidin-4-ylaminomethyl)benzonitrile hydrochloride, making it more accessible for research purposes. The compound's structure is particularly notable for its ability to participate in various chemical reactions, including nucleophilic substitutions and cyclizations, which are critical in the design of bioactive molecules. Its benzonitrile moiety contributes to its stability and reactivity, while the piperidine ring enhances its solubility and pharmacokinetic properties.

One of the most promising aspects of 4-(piperidin-4-ylaminomethyl)benzonitrile hydrochloride is its potential as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of antitumor agents, where its ability to inhibit specific enzymes or pathways involved in cancer progression has shown promise. Additionally, studies have highlighted its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's hydrochloride salt form is advantageous for pharmaceutical applications, as it enhances stability and bioavailability. Recent studies have focused on optimizing the synthesis of this salt to ensure high purity and consistency, which are critical for preclinical and clinical trials. Furthermore, the compound's ability to act as a building block in medicinal chemistry has led to its incorporation into libraries of compounds for high-throughput screening.

In terms of structural analysis, 4-(piperidin-4-ylaminomethyl)benzonitrile hydrochloride exhibits a rigid framework that facilitates precise interactions with biological targets. Computational studies have revealed that the molecule's conformational flexibility allows it to bind effectively to proteins, making it a valuable tool in drug design. Its benzonitrile group also serves as a versatile functional group that can be further modified to enhance selectivity and potency.

Recent research has also explored the compound's role in signal transduction pathways, where it has been shown to modulate key kinases involved in inflammation and immune response. This opens up new avenues for its application in the treatment of autoimmune diseases and chronic inflammatory conditions.

Moreover, the compound's synthesis involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amine alkylation, which contribute to its scalability and cost-effectiveness. The use of environmentally friendly reagents and conditions has further enhanced its appeal as a sustainable option for chemical synthesis.

In conclusion, 4-(piperidin-4-ylaminomethyl)benzonitrile hydrochloride (CAS No. 1353972-51-6) is a multifaceted compound with significant potential in drug discovery and development. Its unique structure, coupled with recent advancements in synthesis and application, positions it as a valuable asset in the arsenal of modern medicinal chemistry.